Cas no 2229427-47-6 (3-(2-Fluoro-6-methoxy-4-methylphenyl)butan-1-amine)

• Product Name: 3-(2-Fluoro-6-methoxy-4-methylphenyl)butan-1-amine
• CAS No: 2229427-47-6
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 5605170
• PubChem ID: 165734897
• Update Time: 2025-05-26

3-(2-Fluoro-6-methoxy-4-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1758141
• 3-(2-fluoro-6-methoxy-4-methylphenyl)butan-1-amine
• 2229427-47-6
• 3-(2-Fluoro-6-methoxy-4-methylphenyl)butan-1-amine

• Inchi： 1S/C12H18FNO/c1-8-6-10(13)12(9(2)4-5-14)11(7-8)15-3/h6-7,9H,4-5,14H2,1-3H3
• InChI Key： VHRBNUQZLIQORT-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1C(C)CCN)OC

Computed Properties

• Exact Mass: 211.137242360g/mol
• Monoisotopic Mass: 211.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-Fluoro-6-methoxy-4-methylphenyl)butan-1-amine

3-(2-Fluoro-6-methoxy-4-methylphenyl)butan-1-amine: A Comprehensive Overview

The compound with CAS No. 2229427-47-6, commonly referred to as 3-(2-Fluoro-6-methoxy-4-methylphenyl)butan-1-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including a fluoro group, a methoxy group, and a methyl group attached to a phenyl ring, which is further connected to a butanamine backbone. The long-chain amine structure of this compound contributes to its potential as a precursor for various bioactive molecules and pharmaceutical agents.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The presence of the fluoro group in 3-(2-Fluoro-6-methoxy-4-methylphenyl)butan-1-amine enhances its lipophilicity, making it an attractive candidate for the development of orally active drugs. Additionally, the methoxy group at the 6-position of the phenyl ring introduces electronic effects that can influence the compound's reactivity and selectivity in various chemical reactions.

The synthesis of 3-(2-fluoro-6-methoxy-4-methylphenyl)butan-1-amine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the Friedel-Crafts alkylation or acylation of an aromatic ring followed by subsequent functionalization steps to introduce the amine group. Researchers have explored various catalysts and solvents to optimize the yield and purity of this compound, ensuring its suitability for downstream applications in drug development.

In terms of biological activity, 3-(2-fluoro-6-methoxy-4-methylphenyl)butan-1-amines have shown promise as potential leads in the treatment of neurodegenerative diseases such as Alzheimer's disease. Preclinical studies suggest that this compound may exhibit antioxidant properties and inhibit key enzymes associated with oxidative stress. Furthermore, its ability to cross the blood-brain barrier makes it a viable candidate for targeting central nervous system disorders.

Another area of interest for 3-(2-fluoro-6-methoxy-4-methylphenyl)butan-amines is their application in oncology. Recent research has demonstrated that this compound may induce apoptosis in cancer cells by modulating specific signaling pathways. The methyl group at the 4-position of the phenyl ring plays a critical role in enhancing the compound's ability to interact with cellular targets, thereby improving its efficacy as an anticancer agent.

The structural versatility of 3-(2-fluoro)-substituted phenylbutanamines also makes them valuable intermediates in organic synthesis. By modifying substituents on the phenyl ring or altering the length of the butanamine chain, chemists can tailor the physical and chemical properties of these compounds to suit diverse applications. For instance, increasing the length of the alkyl chain can enhance membrane permeability, while substituting different halogens can fine-tune electronic properties.

From an environmental perspective, understanding the degradation pathways and ecological impact of 3-(2-fluoro)-substituted phenylbutanamines is crucial for sustainable chemical practices. Studies have shown that these compounds undergo hydrolytic cleavage under specific conditions, reducing their persistence in aquatic environments. However, further research is needed to assess their long-term effects on non-target organisms and ecosystems.

In conclusion, 3-(2-fluoro)-substituted phenylbutanamines represent a class of compounds with immense potential in drug discovery and chemical synthesis. Their unique combination of functional groups and structural features positions them as valuable tools for addressing unmet medical needs across various therapeutic areas. As research continues to uncover new insights into their biological activity and synthetic capabilities, these compounds are poised to play a pivotal role in advancing modern medicine.